Cas no 15871-95-1 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-,2-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methylene]hydrazone)

• Product Name: 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-,2-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methylene]hydrazone
• CAS No: 15871-95-1
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 196608
• PubChem ID: 135455292
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-,2-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methylene]hydrazone Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-,2-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methylene]hydrazone
• 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-,2-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methylene
• 15871-95-1
• NSC-521957
• NSC521957

• Inchi： 1S/C16H18N4O4/c1-9-15(23)13(11(7-21)3-17-9)5-19-20-6-14-12(8-22)4-18-10(2)16(14)24/h3-6,21-24H,7-8H2,1-2H3/b19-5-,20-6+
• InChI Key： XUUJEQCAQFTLAG-WMXOHYAGSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1/C=N/N=C\C1=C(C(C)=NC=C1CO)O

Computed Properties

• Exact Mass: 330.13294
• Monoisotopic Mass: 330.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.38
• Boiling Point: 471.9°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.641
• PSA: 123.38
• LogP: 0.94220